Cas no 40628-81-7 (1-phenylbutyl acetate)

• Product Name: 1-phenylbutyl acetate
• CAS No: 40628-81-7
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 925989
• PubChem ID: 346385
• Update Time: 2025-04-19

1-phenylbutyl acetate Chemical and Physical Properties

Names and Identifiers

• 1-phenylbutyl acetate
• NSC404615
• SCHEMBL7947907
• DTXSID20323662
• NSC-404615
• 40628-81-7

• Inchi： 1S/C12H16O2/c1-3-7-12(14-10(2)13)11-8-5-4-6-9-11/h4-6,8-9,12H,3,7H2,1-2H3
• InChI Key： FZCGNBBHTVBPLM-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C1C=CC=CC=1)CCC

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų